Cas no 1805108-66-0 (6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805108-66-0
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 4847689
• Update Time: 2025-05-19

6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O/c8-7(9)4-1-2-6(10)11-5(4)3-12/h1-3,7H,(H2,10,11)
• InChI Key： AYJLAZCUBRZKOJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(N)N=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.9
• Topological Polar Surface Area: 56

Additional information on 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805108-66-0)

6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1805108-66-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a difluoromethyl substituent, and an aldehyde functional group, which collectively contribute to its diverse chemical and biological properties.

The chemical structure of 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde is particularly noteworthy for its potential in the development of novel therapeutic agents. The presence of the difluoromethyl group has been shown to enhance the metabolic stability and bioavailability of compounds, making it a valuable scaffold in drug design. Additionally, the amino and aldehyde functionalities provide multiple points for chemical modification, enabling the synthesis of a wide range of derivatives with tailored pharmacological profiles.

Recent studies have highlighted the potential of 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde as a scaffold for developing inhibitors of histone deacetylases (HDACs). HDAC inhibitors are known to have anti-cancer properties by modulating gene expression and inducing apoptosis in cancer cells. The study found that certain derivatives of this compound showed selective inhibition of HDAC isoforms, suggesting their potential as targeted cancer therapies.

The synthetic accessibility of 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural optimization. One notable method involves the condensation of 3-difluoromethylpyridine-2-carbaldehyde with ammonia or primary amines, followed by selective functionalization steps to introduce additional substituents.

In addition to its applications in drug discovery, 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde has also been investigated for its utility as a probe molecule in chemical biology. Its unique electronic properties make it suitable for use in fluorescence-based assays and imaging techniques. For example, researchers at the University of California have utilized this compound as a fluorescent tag to study protein-protein interactions and cellular signaling pathways.

The safety profile of 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown favorable toxicological profiles, with no significant adverse effects observed at therapeutic concentrations. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, 6-Amino-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805108-66-0) represents a promising lead compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.